Cas no 88443-94-1 (Pentanedioic acid, 3-(11-cyclohexylundecyl)-3-hydroxy-)
88443-94-1 structure
Product Name:Pentanedioic acid, 3-(11-cyclohexylundecyl)-3-hydroxy-
CAS No:88443-94-1
MF:C22H40O5
MW:384.550007820129
CID:632558
PubChem ID:20216520
Update Time:2025-04-19
Pentanedioic acid, 3-(11-cyclohexylundecyl)-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Pentanedioic acid, 3-(11-cyclohexylundecyl)-3-hydroxy-
- 3-(11-cyclohexylundecyl)-3-hydroxypentanedioic acid
- 88443-94-1
- DTXSID20603714
- SCHEMBL10781633
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- Inchi: 1S/C22H40O5/c23-20(24)17-22(27,18-21(25)26)16-12-7-5-3-1-2-4-6-9-13-19-14-10-8-11-15-19/h19,27H,1-18H2,(H,23,24)(H,25,26)
- InChI Key: QNOOXESZQYCTQP-UHFFFAOYSA-N
- SMILES: OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCCC1CCCCC1
Computed Properties
- Exact Mass: 384.28757437g/mol
- Monoisotopic Mass: 384.28757437g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 16
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 94.8Ų
Pentanedioic acid, 3-(11-cyclohexylundecyl)-3-hydroxy- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
88443-94-1 (Pentanedioic acid, 3-(11-cyclohexylundecyl)-3-hydroxy-) Related Products
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